Cas no 7474-11-5 (1-(2,4-dinitrophenyl)-3,5-dimethyl-1H-pyrazole)

1-(2,4-dinitrophenyl)-3,5-dimethyl-1H-pyrazole structure
7474-11-5 structure
Product Name:1-(2,4-dinitrophenyl)-3,5-dimethyl-1H-pyrazole
CAS No:7474-11-5
MF:C11H10N4O4
MW:262.22150182724
CID:980159
PubChem ID:344769
Update Time:2025-04-19

1-(2,4-dinitrophenyl)-3,5-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-(2,4-dinitrophenyl)-3,5-dimethyl-1H-pyrazole
    • 1-(2,4-Dinitro-phenyl)-3,5-dimethyl-1H-pyrazol
    • 1-(2,4-dinitro-phenyl)-3,5-dimethyl-1H-pyrazole
    • 1-(2',4'-dinitrophenyl)-3-5-dimethylpyrazole
    • N-(2',4'-dinitrophenyl)-3,5-dimethylpyrazole
    • AB00709631-01
    • DTXSID70322701
    • Z56791071
    • CHEMBL2237847
    • 7474-11-5
    • 1-(2,4-dinitrophenyl)-3,5-dimethylpyrazole
    • NSC401862
    • NSC-401862
    • AKOS000536521
    • STK730920
    • Inchi: 1S/C11H10N4O4/c1-7-5-8(2)13(12-7)10-4-3-9(14(16)17)6-11(10)15(18)19/h3-6H,1-2H3
    • InChI Key: UMBVNCGCAYHVJO-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=C(C=CC=1N1C(C)=CC(C)=N1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 262.07000
  • Monoisotopic Mass: 262.07020481g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 367
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 110Ų

Experimental Properties

  • PSA: 109.46000
  • LogP: 3.35190
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